Cas no 957065-85-9 (2-Ethoxy-5-methoxyphenylboronic acid)

• Product Name: 2-Ethoxy-5-methoxyphenylboronic acid
• CAS No: 957065-85-9
• MF: C₉H₁₃BO₄
• MW: 196.008123159409
• MDL: MFCD09878346
• CID: 69681
• PubChem ID: 44119583
• Update Time: 2024-10-25

2-Ethoxy-5-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-methoxyphenylboronic acid
• 2-Ethoxy-5-methoxybenzeneboronic acid
• (2-ethoxy-5-methoxyphenyl)boronic acid
• (2-ethoxy-5-methoxy-phenyl)boronic acid
• SBB071206
• VB10249
• OR59337
• BC001285
• AX8161611
• V9759
• ST24040525
• 065E859
• A845419
• B-(2-Ethoxy-5-methoxyphenyl)boronic acid (ACI)
• MFCD09878346
• DB-010410
• DS-13570
• 2-Ethoxy-5-methoxyphenylboronicacid
• SCHEMBL15862688
• CS-0151504
• 2-Ethoxy-5-methoxybenzeneboronicacid
• AKOS006343983
• DTXSID50657306
• N12132
• 957065-85-9
• J-509294

• MDL： MFCD09878346
• Inchi： 1S/C9H13BO4/c1-3-14-9-5-4-7(13-2)6-8(9)10(11)12/h4-6,11-12H,3H2,1-2H3
• InChI Key： QZURUWKQPQTXPR-UHFFFAOYSA-N
• SMILES： OB(C1C(OCC)=CC=C(OC)C=1)O

Computed Properties

• Exact Mass: 196.09100
• Monoisotopic Mass: 196.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 382.4±52.0 °C at 760 mmHg
• Flash Point: 185.1±30.7 °C
• Refractive Index: 1.513
• PSA: 58.92000
• LogP: -0.22630
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Ethoxy-5-methoxyphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles